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Compound of Interest

Compound Name:
N-methoxy-N-methyl-2-

phenoxyacetamide

CAS No.: 91012-53-2

Cat. No.: B1594527

Get Quote

Executive Summary
N-methoxy-N-methyl-2-phenoxyacetamide is a specialized Weinreb amide intermediate

derived from phenoxyacetic acid. Its utility lies in its ability to undergo selective nucleophilic

acyl substitution to form ketones without over-addition—a property strictly dependent on its

solubility in specific anhydrous organic solvents (e.g., THF, Et₂O).

This guide provides a technical breakdown of the molecule’s solubility profile, governing

mechanisms, and validated protocols for experimental determination. It is designed for

researchers optimizing reaction conditions (Grignard/Lithium additions) or developing biological

assays requiring precise solvent delivery.

Part 1: Molecular Architecture & Physicochemical
Profile
To predict and manipulate solubility, one must understand the competing intermolecular forces

within the molecule. This compound exhibits an "Amphiphilic Duality" that dictates its
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dissolution behavior.

Structural Analysis
The molecule consists of two distinct domains:

The Lipophilic Tail (Phenoxy-): A phenyl ring attached via an ether linkage. This domain is

dominated by London Dispersion Forces and

stacking interactions, driving solubility in non-polar to moderately polar organic solvents
(DCM, Toluene).

The Polar Head (Weinreb Amide): The N-methoxy-N-methyl moiety possesses a significant

dipole moment and acts as a Lewis base. It is a strong hydrogen bond acceptor (C=O) but

lacks hydrogen bond donors, making it soluble in polar aprotic solvents.

Solubility Mechanism Visualization
The following diagram illustrates the interaction types governing dissolution in different media.
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Figure 1: Mechanistic breakdown of solute-solvent interactions. The hydrophobic phenoxy tail

limits aqueous solubility, while the amide function facilitates dissolution in aprotic organic

solvents.

Part 2: Solvent Compatibility Matrix
The following data is synthesized from standard Weinreb amide workup procedures and QSAR

(Quantitative Structure-Activity Relationship) principles for phenoxyacetamide derivatives.

Solubility Tier List
Solvent Class

Representative
Solvents

Solubility
Prediction

Operational
Context

Chlorinated
Dichloromethane

(DCM), Chloroform

Excellent (>100

mg/mL)

Primary solvent for

extraction and

purification.

Polar Aprotic
THF, Ethyl Acetate,

DMF, DMSO
Good to Excellent

THF is the critical

solvent for Grignard

reactions. DMSO is

preferred for bioassay

stock solutions

(typically 10-20 mM).

Polar Protic
Methanol, Ethanol,

Isopropanol
Good

Soluble, but avoid

basic conditions to

prevent

transesterification.

Non-Polar
Hexanes, Pentane,

Heptane
Poor (<1 mg/mL)

Used as an anti-

solvent for

recrystallization or to

wash away non-polar

impurities.

Aqueous Water, PBS (pH 7.4)
Low (Likely <5

mg/mL)

Requires co-solvent

(e.g., 1% DMSO) for

biological media.
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Critical Reaction Considerations
For Synthesis (Grignard/Lithium Reagents): The compound must be dissolved in anhydrous

THF (Tetrahydrofuran) or Diethyl Ether. These solvents coordinate with the metal cation (

or

), stabilizing the 5-membered chelate intermediate that prevents over-addition.

Warning: Do not use alcohols or wet solvents for these reactions.

Part 3: Experimental Determination Protocol (OECD
105)
Since specific quantitative solubility data (g/L) varies by batch purity and temperature,

researchers must validate solubility empirically. The following protocol is adapted from OECD

Guideline 105 (Shake Flask Method), the gold standard for regulatory and technical solubility

assessment.

The "Self-Validating" Shake Flask Protocol
Objective: Determine saturation concentration (

) in a target solvent at 20°C.

Reagents & Equipment:

Test Substance: N-methoxy-N-methyl-2-phenoxyacetamide (>98% purity).

Solvent: Anhydrous THF, Water, or Buffer.

Equipment: Centrifuge, HPLC-UV or GC-MS, Temperature-controlled shaker.

Workflow Diagram:
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Figure 2: Adapted OECD 105 Shake Flask methodology. The "Supersaturation Phase" at 30°C

ensures that the final measurement at 20°C represents true thermodynamic equilibrium, not a

kinetic artifact.

Step-by-Step Procedure
Preparation: Weigh approx. 100 mg of the amide into a glass vial. Add 1 mL of solvent. If the

solid dissolves instantly, add more until a visible precipitate remains.

Agitation: Seal the vial and agitate at 30°C for 24 hours. This higher temperature ensures

maximal dissolution.
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Equilibration: Transfer the vial to a 20°C environment and agitate for another 24 hours.

Excess solute will precipitate, leaving a saturated supernatant.

Separation: Centrifuge at 10,000 rpm for 10 minutes or filter through a 0.22 µm PTFE

syringe filter (ensure the filter does not adsorb the compound; pre-saturate the filter if

necessary).

Quantification: Dilute the supernatant (e.g., 1:100 in Acetonitrile) and analyze via HPLC-UV

(254 nm detection for the phenoxy ring). Calculate concentration using a calibration curve.

Part 4: Troubleshooting & Optimization
"Oiling Out" in Synthesis
Problem: During aqueous workup, the compound forms a third layer (oil) rather than separating

cleanly or crystallizing. Cause: The density of N-methoxy-N-methyl-2-phenoxyacetamide is

likely close to that of water/brine (approx 1.0–1.1 g/cm³), and its moderate polarity prevents

easy crystallization. Solution:

Use DCM for extraction (Density > 1.3 g/cm³), ensuring the organic layer is on the bottom.

Wash with saturated brine to increase the density of the aqueous phase.

Biological Assay Precipitation
Problem: Compound precipitates when the DMSO stock is added to cell culture media. Cause:

The "Phenoxy" tail is highly hydrophobic. Rapid dilution into water causes crashing out.

Solution:

Serial Dilution: Do not jump from 100% DMSO to 0.1% DMSO. Perform an intermediate

dilution in ethanol or a 50:50 DMSO:Water mix if possible.

Surfactants: If permissible in the assay, add 0.05% Tween-80 to the aqueous media before

adding the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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